Cas no 2138336-77-1 (1-Pentene, 5-chloro-2,4-dimethyl-)

1-Pentene, 5-chloro-2,4-dimethyl-, is a chlorinated alkene derivative with a molecular formula of C7H13Cl. This compound features a reactive double bond and a chloro substituent, making it a versatile intermediate in organic synthesis. Its branched structure enhances steric effects, influencing reactivity in selective chemical transformations. The presence of both alkyl and chloro groups allows for applications in cross-coupling reactions, polymer modifications, and fine chemical production. The compound's stability under controlled conditions ensures consistent performance in laboratory and industrial settings. Its well-defined structure facilitates precise functionalization, making it valuable for research and specialty chemical manufacturing. Proper handling is required due to its flammability and potential reactivity.
1-Pentene, 5-chloro-2,4-dimethyl- structure
2138336-77-1 structure
Product Name:1-Pentene, 5-chloro-2,4-dimethyl-
CAS No:2138336-77-1
MF:C7H13Cl
MW:132.631121397018
CID:5289086
Update Time:2025-05-20

1-Pentene, 5-chloro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Pentene, 5-chloro-2,4-dimethyl-
    • Inchi: 1S/C7H13Cl/c1-6(2)4-7(3)5-8/h7H,1,4-5H2,2-3H3
    • InChI Key: UDLOSORJMIJVFT-UHFFFAOYSA-N
    • SMILES: C=C(C)CC(C)CCl

1-Pentene, 5-chloro-2,4-dimethyl- Pricemore >>

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Additional information on 1-Pentene, 5-chloro-2,4-dimethyl-

5-Chloro-2,4-Dimethyl-1-Pentene: A Comprehensive Overview

5-Chloro-2,4-Dimethyl-1-Pentene (CAS No. 2138336-77-1) is an organic compound that belongs to the class of alkenes. This compound is characterized by its unique structure, which includes a chlorine atom at the fifth position and two methyl groups at the second and fourth positions of the pentene chain. The compound is a colorless liquid with a characteristic odor and is widely used in various industrial applications due to its versatile chemical properties.

The IUPAC name of this compound is 5-chloro-2,4-dimethylpent-1-ene, which reflects its structural composition. The presence of the double bond in the pentene chain makes it highly reactive, enabling it to undergo various chemical reactions such as addition, substitution, and polymerization. This reactivity makes it an important intermediate in the synthesis of more complex organic molecules.

Recent studies have highlighted the potential of 5-chloro-2,4-dimethyl-1-pentene in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing high-performance polymers with enhanced thermal stability and mechanical properties. These polymers have applications in aerospace, automotive industries, and electronics.

In terms of physical properties, 5-chloro-2,4-dimethyl-1-pentene has a boiling point of approximately 85°C and a density of 0.89 g/cm³. Its solubility in water is low, but it is miscible with most organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in solvent extraction processes and as a component in various chemical formulations.

The synthesis of 5-chloro-2,4-dimethyl-1-pentene typically involves the chlorination of 2,4-dimethylpentene using chlorine gas under controlled conditions. This reaction is exothermic and requires precise temperature control to ensure optimal yields. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and environmental impact.

One of the most significant applications of 5-chloro-2,4-dimethyl-1-pentene is in the production of specialty chemicals such as surfactants and plasticizers. These chemicals are widely used in industries like textiles, coatings, and plastics manufacturing. Additionally, this compound serves as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Environmental considerations are critical when handling 5-chloro-2,4-dimethyl-1-pentene due to its potential impact on ecosystems. Studies have shown that this compound can degrade through photochemical reactions under sunlight exposure. However, its persistence in aquatic environments necessitates careful waste management practices to minimize ecological risks.

From a regulatory perspective, 5-chloro-2,4-dimethyl-1-pentene must comply with international standards for chemical safety and handling. Organizations such as OSHA (Occupational Safety and Health Administration) provide guidelines for safe storage and usage to prevent occupational hazards associated with exposure to this compound.

In conclusion, 5-chloro-2,4-dimethyl-1-pentene (CAS No. 2138336-77-1) is a versatile organic compound with significant applications across multiple industries. Its unique chemical properties make it an essential building block for synthesizing advanced materials and specialty chemicals. Ongoing research continues to explore new avenues for its utilization while ensuring sustainable practices to mitigate environmental impacts.

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